Elaidic acid

• CAS No.: 112-79-8
• Product Name: Elaidic acid
• Molecular Formula: C18H34O2; C8H17CH=CH(CH2)7COOH; C18H34O2
• Molecular Weight: 282.5 g/mol
• IUPAC Name: (E)-octadec-9-enoic acid
• Standard InChI: InChI=1S/C18H34O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h9-10H,2-8,11-17H2,1H3,(H,19,20)/b10-9+
• Standard InChIKey: ZQPPMHVWECSIRJ-MDZDMXLPSA-N
• Isomeric SMILES: CCCCCCCC/C=C/CCCCCCCC(=O)O
• SMILES: CCCCCCCCC=CCCCCCCCC(=O)O
• Canonical SMILES: CCCCCCCCC=CCCCCCCCC(=O)O
• Boiling Point: 360 °C
• Density: d204 0.9; Relative density (water = 1): 0.89
• Flash Point: 189 °C c.c.
• Melting Point: 13.4 °C; 29.2 °C; Mp 16 ° (stable form); 42-44°C
• Physical Description: Liquid; COLOURLESS LIQUID. TURNS YELLOW-TO-BROWN ON EXPOSURE TO AIR.
• Description: Elaidic acid is a 9-octadecenoic acid and the trans-isomer of oleic acid. It has a role as a food component. It is a conjugate acid of an elaidate and an Octadec-9-enoic acid anion. It derives from a hydride of a trans-octadec-9-ene.; Oleic acid, also known as oleate or 18:1 N-9, belongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. Oleic acid exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Oleic acid has been found throughout most human tissues, and has also been detected in most biofluids, including saliva, feces, blood, and urine. Within the cell, oleic acid is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. Oleic acid exists in all eukaryotes, ranging from yeast to humans. Outside of the human body, oleic acid can be found in a number of food items such as lemon thyme, mentha (mint), dandelion, and celery stalks. This makes oleic acid a potential biomarker for the consumption of these food products. Oleic acid is a potentially toxic compound. Oleic acid has been found to be associated with several diseases known as schizophrenia and gestational diabetes; oleic acid has also been linked to the inborn metabolic disorders including isovaleric acidemia.; An unsaturated fatty acid that is the most widely distributed and abundant fatty acid in nature. It is used commercially in the preparation of oleates and lotions, and as a pharmaceutical solvent. (Stedman, 26th ed)
• Solubility: Solubility in water: none
• Synonyms: elaidate; elaidic acid; elaidic acid, 1-(14)C-labeled, (E)-isomer; elaidic acid, 10-(14)C-labeled, (E)-isomer; elaidic acid, 14C-labeled, (E)-isomer; elaidic acid, 9-(14)C-labeled; elaidic acid, potassium salt, (E)-isomer; elaidic acid, sodium salt, (E)-isome
• PubChem Compound: 637517
• Last Modified: Nov 11 2021